BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding the Profile of 3-
Chloro-2,6-dimethylaniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-2,6-dimethylaniline

Cat. No.: B1588688

3-Chloro-2,6-dimethylaniline (CAS No: 26829-77-6), also known as 3-chloro-2,6-xylidine, is a
substituted aniline that serves as a key intermediate in various synthetic applications.[1][2] Its
molecular structure, featuring a chlorinated and dimethylated benzene ring attached to an
amino group, makes it a versatile building block, particularly in the synthesis of dyes and
potentially in the development of agrochemicals and pharmaceutical compounds.[1] However,
the very features that lend to its synthetic utility also confer a significant toxicological profile that
necessitates rigorous safety and handling protocols.

Anilines and their derivatives are a class of compounds well-known for their potential metabolic
liabilities and associated toxicities.[3][4] The introduction of a chlorine atom and methyl groups
to the aniline core modifies its reactivity and metabolic fate, influencing its toxicokinetics. This
guide provides a comprehensive overview of the known hazards, toxicological mechanisms,
and essential safety protocols for 3-Chloro-2,6-dimethylaniline to ensure its safe handling in a
research and development setting.

Section 1: Physicochemical and Hazardous
Properties

A foundational understanding of a chemical's properties is paramount to anticipating its
behavior and associated risks.
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Property Value Source(s)
CAS Number 26829-77-6 [2]
Molecular Formula CsH10CIN [2]
Molecular Weight 155.62 g/mol [2]
Appearance Data not con'sisten'tly .available; 5]
may be a solid or liquid.

Melting Point 30-32 °C [6]
Boiling Point 136-138 °C at 17 mmHg [6]
Density ~1.142 g/cms3 [6]
Solubility Slightly soluble in water. [71[8]
Flash Point 110.1°C [6]

Section 2: Comprehensive Toxicological Profile

While specific toxicological studies on 3-Chloro-2,6-dimethylaniline are limited, a robust
profile can be constructed by examining data from its parent compound, 2,6-dimethylaniline
(2,6-xylidine), and related chlorinated anilines. This approach, known as read-across, is a
scientifically valid method for assessing the hazards of data-poor chemicals.

Mechanism of Toxicity: The Hematotoxic Threat of
Anilines

The primary toxicological concern for many aniline derivatives is hematotoxicity, specifically the
induction of methemoglobinemia.[9][10] While not directly documented for 3-Chloro-2,6-
dimethylaniline, this is a well-established mechanism for the aniline class.

o Causality: Upon absorption, aniline compounds can be metabolized to reactive
intermediates, such as phenylhydroxylamines. These metabolites oxidize the ferrous iron
(Fe?*) in hemoglobin to its ferric state (Fe3*), forming methemoglobin. Methemoglobin is
incapable of binding and transporting oxygen, leading to cyanosis (a bluish discoloration of
the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress,
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collapse, and death.[8][9] Studies on various chloroaniline isomers confirm this hematotoxic
effect, demonstrating that they can reduce the blood's ability to transport oxygen.[8][9]

Acute Toxicity

3-Chloro-2,6-dimethylaniline is classified as harmful by multiple routes of exposure. The
primary hazards are summarized in the Globally Harmonized System (GHS) classification table

below.
Hazard Class GHS Category Hazard Statement Source(s)
- H302: Harmful if
Acute Toxicity, Oral Category 4 [2]

swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [11]
contact with skin

Acute Toxicity, H332: Harmful if

) Category 4 ) [11]
Inhalation inhaled
Skin H315: Causes skin

: o Category 2 N [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 N [2]

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o [2]
respiratory irritation
Exposure)

These classifications underscore the importance of preventing direct contact, ingestion, and
inhalation through stringent engineering controls and personal protective equipment.

Carcinogenicity: A Significant Concern

There are no direct carcinogenicity studies available for 3-Chloro-2,6-dimethylaniline.
However, the data on its parent compound, 2,6-dimethylaniline (also known as 2,6-xylidine), is
a major cause for concern.
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A two-year feed study conducted by the National Toxicology Program (NTP) concluded that
2,6-xylidine was clearly carcinogenic in male and female rats, causing significant increases in
adenomas and carcinomas of the nasal cavity.[12] The International Agency for Research on
Cancer (IARC) has classified the related compound 2,6-dimethylaniline as a Group 2B
carcinogen, meaning it is "possibly carcinogenic to humans."[3] Given this evidence, it is
prudent and scientifically justified to handle 3-Chloro-2,6-dimethylaniline as a suspected
human carcinogen.

Mutagenicity and Reproductive Toxicity

Data on the mutagenic and reproductive effects of 3-Chloro-2,6-dimethylaniline are largely
unavailable.[13] However, a study on the related compound 3-chloro-2-methylaniline showed
positive results for mutagenicity by significantly depressing testicular DNA synthesis in mice.
[10] This finding suggests a potential for genotoxicity within this chemical class, warranting a
high degree of caution.

Section 3: Exposure Control and Personal
Protection

A multi-layered approach, based on the hierarchy of controls, is essential for mitigating the risks
associated with 3-Chloro-2,6-dimethylaniline.
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Hierarchy of Controls for 3-Chloro-2,6-dimethylaniline

Elimination
(Not Feasible - Required Intermediate)

Substitution
(Investigate safer alternatives if possible)

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safeguards)

Personal Protective Equipment (PPE)

(Last Line of Defense)

Specific Control Measutes
v v v
« Nitrile or Neoprene Gloves (double-gloving recommended) « Standard Operating Procedures (SOPs) . .
« Chemical Splash Goggles & Face Shield « Designated Work Areas . Glove CBZinIgral EtueTtecgomOdounds)
« Lab Coat (Chemical Resistant Apron for large quantities) « Chemical Hygiene Plan Training (lor p P
N o N ! . - A « Ventilated Enclosures
« Respiratory Protection (if engineering controls are insufficient) « Restricted Access
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Exposure Incident Occurs

Identify Exgosure Route

Skin Contact?

Eye Contact?

Inhalation? Yes

Yes

Ingestion?

Yes

Yes

Immediate Actions

Rinse mouth with water.
DO NOT induce vomiting.
Never give anything by mouth
to an unconscious person.

Move to fresh air. Immediately flush eyes with Remove contaminated clothing.
If not breathing, give water for at least 15 minutes. Wash area with soap & water
artificial respiration. Remove contact lenses if possible. for at least 15 minutes.

Seek Immediate Medical Attention
for ALL exposures.
Bring SDS with victim.

Click to download full resolution via product page

Caption: Decision tree for emergency response to exposure.
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First-Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention. [11]*
Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek medical help. [11]*
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention. [11]* Ingestion: Rinse mouth with water. Do not
induce vomiting. Never give anything by mouth to an unconscious person. Call a poison
control center or doctor immediately for treatment advice. [11]

Accidental Release Measures

Minor Spill: Evacuate unnecessary personnel. Wearing appropriate PPE, cover the spill with
an inert absorbent material (e.g., vermiculite, sand). Scoop the material into a sealed,
labeled container for hazardous waste disposal. Clean the spill area with a suitable solvent,
followed by soap and water.

Major Spill: Evacuate the area immediately. Alert emergency response personnel. Do not
attempt to clean up a large spill without proper training and equipment. Prevent the spill from
entering drains or waterways. [6]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[11]* Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide,
and nitrogen oxides. [14]* Protective Equipment: Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective gear. [11]

Section 6: Environmental Fate and Ecotoxicity

Chlorinated anilines are recognized as environmental pollutants due to their potential for

persistence and toxicity to aquatic organisms. [6][15]They can enter waterways through

industrial discharge or accidental spills. [6]Studies on related compounds indicate that they are

toxic to aquatic life, and some may bioaccumulate. [16][17]Therefore, every effort must be

made to prevent the release of 3-Chloro-2,6-dimethylaniline into the environment.
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Conclusion

3-Chloro-2,6-dimethylaniline is a chemical intermediate with significant acute and chronic
health hazards, most notably its inferred hematotoxicity and the carcinogenic potential
demonstrated by its parent compound. Safe handling is achievable but requires a disciplined
and informed approach. Researchers, scientists, and drug development professionals must
operate with a comprehensive understanding of its toxicological profile and adhere strictly to
the engineering controls, administrative procedures, and personal protective equipment
protocols outlined in this guide. By integrating these principles into all laboratory workflows, the
risks associated with this valuable but hazardous compound can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1588688#3-chloro-2-6-dimethylaniline-safety-toxicity-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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